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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary
N-Demethylfleroxacin (6,8-difluoro-1-(2-fluoroethyl)-7-(1-piperazinyl)-4-oxo-1,4-

dihydroquinoline-3-carboxylic acid) is the primary metabolite and a critical process-related

impurity of the fluoroquinolone antibiotic Fleroxacin.[1] In accordance with ICH Q3A(R2)

guidelines, the quantification of this impurity is mandatory for drug substance release testing.

This technical guide outlines a convergent de novo synthesis strategy. Unlike the oxidative

demethylation of Fleroxacin—which often yields complex mixtures and poor recovery—this

protocol utilizes a nucleophilic aromatic substitution (

) on the trifluorinated quinolone core using piperazine.[1] This approach guarantees high
structural fidelity and simplifies the purification of the reference standard.

Strategic Synthesis Architecture
The synthesis is designed around the regioselective

displacement of the C-7 fluorine atom. The 6,7,8-trifluoroquinolone core possesses three
fluorine atoms; however, the C-7 position is the most electrophilic due to the inductive electron-
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withdrawing effects of the adjacent carbonyl and the para-fluorine atoms.

Reaction Pathway[1][2]
Precursor: Ethyl 6,7,8-trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylate.[1]

[2]

Nucleophile: Piperazine (Anhydrous).[1]

Mechanism:

followed by alkaline hydrolysis of the ethyl ester.
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Figure 1: Convergent synthesis pathway for N-Demethylfleroxacin via C-7 nucleophilic

substitution.

Detailed Experimental Protocol
Materials & Reagents
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Reagent CAS No.[1][3] Function
Purity Req.[1][4][5]
[6][7][8][9][10][11]

Ethyl 6,7,8-trifluoro-1-

(2-fluoroethyl)-4-oxo-

3-quinolinecarboxylate

93969-13-2 Core Scaffold >98%

Piperazine

(Anhydrous)
110-85-0 Nucleophile >99%

Pyridine 110-86-1 Solvent/Base ACS Grade

Sodium Hydroxide

(1M)
1310-73-2 Hydrolysis Agent -

Acetic Acid (Glacial) 64-19-7 pH Adjustment ACS Grade

Step 1: Nucleophilic Substitution ( )
Objective: Selective attachment of the piperazine ring at the C-7 position.[1]

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and

nitrogen inlet.

Charging: Add 1.0 eq (e.g., 3.17 g) of the Trifluoro Quinolone Ester and 15 mL of Pyridine.

Nucleophile Addition: Add 3.0 eq (e.g., 2.58 g) of Piperazine.

Scientific Rationale: An excess of piperazine is critical to prevent the formation of "bis-

quinolone" impurities, where one piperazine molecule reacts with two quinolone cores.

Reaction: Heat the mixture to 100°C for 4–6 hours.

Monitoring: Monitor by TLC (CHCl3:MeOH:NH3, 10:2:0.[1]2) or HPLC.[1][7][9] Look for the

disappearance of the starting material peak.

Work-up:

Evaporate the pyridine under reduced pressure (rotary evaporator).
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Resuspend the residue in 50 mL of water.

Extract with Dichloromethane (DCM) (3 x 30 mL).[1]

Wash the organic layer with brine, dry over anhydrous

, and concentrate to yield the Intermediate Ester.

Step 2: Hydrolysis & Isolation
Objective: Conversion of the ethyl ester to the free carboxylic acid (Active Pharmaceutical

Ingredient form).

Hydrolysis: Dissolve the crude intermediate ester in 20 mL of Ethanol. Add 10 mL of 1M

NaOH.

Reflux: Heat to reflux (approx. 80°C) for 1–2 hours.

Precipitation (Isoelectric Point):

Cool the solution to room temperature.

Carefully adjust the pH to 7.0 – 7.2 using Glacial Acetic Acid or dilute HCl.

Critical Mechanism:[1] Fluoroquinolones are zwitterionic.[1] At neutral pH, they reach their

isoelectric point and become least soluble, precipitating out of the aqueous solution.

Filtration: Filter the resulting off-white solid.[1] Wash with cold water (2 x 10 mL) and cold

ethanol (1 x 5 mL).[1]

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Analytical Validation & Characterization
To qualify the synthesized material as a Reference Standard, it must undergo rigorous

structural confirmation.

Expected Analytical Data
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Technique Parameter Expected Result

HPLC Purity Area % > 98.0%

MS (ESI+) [M+H]+ m/z 356.1 (Calc. MW: 355.3)

1H-NMR Piperazine Ring

Signals at ~2.9-3.1 ppm (8H,

m).[1] Absence of N-Methyl

singlet (~2.3 ppm).[1]

1H-NMR C-2 Proton

Singlet at ~8.6-8.8 ppm

(Characteristic of Quinolone H-

2).[1]

19F-NMR F-Shift
Distinct shifts for C-6, C-8, and

N-fluoroethyl fluorines.

HPLC Method for Impurity Profiling
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[7]

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 290 nm.

Stability & Handling
Storage: Store at -20°C in amber vials. Fluoroquinolones are light-sensitive

(photodegradation).[1]

Hygroscopicity: The material may be slightly hygroscopic; equilibrate to room temperature

before weighing.

Safety: The precursor (trifluoro quinolone) is a potent skin irritant.[1] Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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